Cas no 1249305-67-6 (2-[Ethyl-(2-fluoro-benzyl)-amino]-ethanol)

• Product Name: 2-[Ethyl-(2-fluoro-benzyl)-amino]-ethanol
• CAS No: 1249305-67-6
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 2161493
• Update Time: 2025-11-06

2-[Ethyl-(2-fluoro-benzyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Ethyl-(2-fluoro-benzyl)-amino]-ethanol
• 2-(Ethyl(2-fluorobenzyl)amino)ethanol
• AM91341
• 2-[ethyl-(2-fluorobenzyl)amino]ethanol

• Inchi： 1S/C11H16FNO/c1-2-13(7-8-14)9-10-5-3-4-6-11(10)12/h3-6,14H,2,7-9H2,1H3
• InChI Key： WDORBMNEPOXDFO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN(CC)CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Topological Polar Surface Area: 23.5

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 275.5±20.0 °C at 760 mmHg
• Flash Point: 122.3±11.2 °C

2-[Ethyl-(2-fluoro-benzyl)-amino]-ethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-[Ethyl-(2-fluoro-benzyl)-amino]-ethanol

Comprehensive Overview of 2-[Ethyl-(2-fluoro-benzyl)-amino]-ethanol (CAS No. 1249305-67-6)

2-[Ethyl-(2-fluoro-benzyl)-amino]-ethanol (CAS No. 1249305-67-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The presence of both ethyl and fluoro-benzyl groups in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and receptor modulators.

The compound's CAS No. 1249305-67-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its fluoro-substituted aromatic ring enhances its binding affinity to biological targets, a feature highly valued in medicinal chemistry. Recent studies have explored its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a critical factor in drug design. This aligns with the growing demand for highly selective and low-toxicity compounds in the pharmaceutical industry.

In the context of green chemistry, 2-[Ethyl-(2-fluoro-benzyl)-amino]-ethanol has been evaluated for its synthetic efficiency and environmental impact. The incorporation of fluorine atoms often improves metabolic stability, reducing the frequency of dosing in therapeutic applications. This addresses a key concern in sustainable drug development, a topic widely discussed in scientific forums and AI-driven research platforms.

Another area of interest is the compound's potential in neuropharmacology. The 2-fluoro-benzyl moiety is structurally similar to ligands targeting G-protein-coupled receptors (GPCRs), which are pivotal in treating neurological disorders. Searches for "GPCR modulators" and "fluoro-organic compounds in neuroscience" have surged, highlighting the compound's relevance to current research trends.

From a synthetic perspective, 2-[Ethyl-(2-fluoro-benzyl)-amino]-ethanol is often synthesized via reductive amination or nucleophilic substitution reactions. These methods are favored for their scalability and compatibility with high-throughput screening workflows. The compound's ethanolamine backbone further allows for derivatization, making it a valuable building block in combinatorial chemistry.

In summary, 2-[Ethyl-(2-fluoro-benzyl)-amino]-ethanol (CAS No. 1249305-67-6) represents a promising candidate for advancing drug discovery and material science. Its structural features align with contemporary demands for precision medicine and sustainable synthesis, ensuring its continued prominence in scientific literature and industrial applications.